4-(Bromomethyl)-3-nitrobenzoic acid
4-(Bromomethyl)-3-nitrobenzoic acid
Brand Name:
Vulcanchem
CAS No.:
55715-03-2
VCID:
VC0187983
InChI:
InChI=1S/C8H6BrNO4/c9-4-6-2-1-5(8(11)12)3-7(6)10(13)14/h1-3H,4H2,(H,11,12)
SMILES:
C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])CBr
Molecular Formula:
C8H6BrNO4
Molecular Weight:
260.04 g/mol
4-(Bromomethyl)-3-nitrobenzoic acid
CAS No.: 55715-03-2
Main Products
VCID: VC0187983
Molecular Formula: C8H6BrNO4
Molecular Weight: 260.04 g/mol
| CAS No. | 55715-03-2 |
|---|---|
| Product Name | 4-(Bromomethyl)-3-nitrobenzoic acid |
| Molecular Formula | C8H6BrNO4 |
| Molecular Weight | 260.04 g/mol |
| IUPAC Name | 4-(bromomethyl)-3-nitrobenzoic acid |
| Standard InChI | InChI=1S/C8H6BrNO4/c9-4-6-2-1-5(8(11)12)3-7(6)10(13)14/h1-3H,4H2,(H,11,12) |
| Standard InChIKey | QMAHVAFURJBOFV-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])CBr |
| Canonical SMILES | C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])CBr |
| Synonyms | 4-bromomethyl-3-nitrobenzoic acid BNBA |
| PubChem Compound | 132386 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume